Cas no 648920-20-1 (Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-)

Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- structure
648920-20-1 structure
Product Name:Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
CAS No:648920-20-1
Molecular Formula:C23H25FN4O3S
Molecular Weight:456.533007383347
CID:412379

Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- Properties

Names and Identifiers

    • Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
    • Acetamide, N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
    • InChIKey: OWQQDFRWTNEDDK-OYKVQYDMSA-N
    • Inchi: 1S/C23H25FN4O3S/c1-15(29)26-13-18-14-28(23(30)31-18)17-4-5-21(20(24)11-17)27-8-6-16(7-9-27)19(12-25)22-3-2-10-32-22/h2-5,10-11,16,18-19H,6-9,13-14H2,1H3,(H,26,29)/t18-,19?/m0/s1
    • SMILES: C(NC[C@@H]1OC(=O)N(C2=CC=C(N3CCC(C(C#N)C4SC=CC=4)CC3)C(F)=C2)C1)(=O)C

Computed Properties

  • Exact Mass: 456.16335

Experimental Properties

  • PSA: 85.67
  • Boiling Point: 704.9±60.0 °C(Predicted)
  • pka: 15.53±0.46(Predicted)
  • Density: 1.317±0.06 g/cm3(Predicted)

Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- Related Literature

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